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Introduction
Imidacloprid-d4 is the deuterated form of Imidacloprid, a widely used systemic neonicotinoid

insecticide.[1][2] The incorporation of deuterium atoms makes it a valuable internal standard for

the quantification of Imidacloprid in various matrices using mass spectrometry-based analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[3][4] Its chemical and physical properties are

fundamentally the same as those of Imidacloprid, with the key difference being the increased

molecular weight due to the deuterium labeling. This guide provides an in-depth overview of the

chemical structure, properties, and a detailed analytical protocol for Imidacloprid-d4.

Chemical Structure and Properties
Imidacloprid-d4 is structurally identical to Imidacloprid, with the exception of four deuterium

atoms replacing four hydrogen atoms on the imidazolidine ring.

Chemical Structure Diagram:

Caption: Chemical structure of Imidacloprid-d4.

Chemical and Physical Properties of Imidacloprid-d4:
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Property Value Reference(s)

IUPAC Name

1-[(6-chloro-3-

pyridinyl)methyl]-4,5-dihydro-

N-nitro-1H-imidazol-2-amine-

d4

[5]

CAS Number 1015855-75-0 [5][6]

Molecular Formula C₉H₆D₄ClN₅O₂ [5]

Molecular Weight 259.7 g/mol [5]

Physical Form Solid [5]

Solubility
Slightly soluble in DMSO and

Methanol
[5]

SMILES

[2H]C1([2H])N(CC2=CN=C(C=

C2)Cl)C(=N--INVALID-LINK--

[O-])NC1([2H])[2H]

[7]

Mechanism of Action: Signaling Pathway
Imidacloprid, and by extension Imidacloprid-d4, functions as an agonist of the insect nicotinic

acetylcholine receptors (nAChRs).[8][9] It mimics the action of the neurotransmitter

acetylcholine (ACh) but binds with a much higher affinity to the insect nAChRs compared to

mammalian receptors. This selective binding leads to the persistent activation and subsequent

blockage of the neuronal pathway, resulting in the paralysis and death of the insect.[8][10]
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Caption: Imidacloprid's agonistic action on insect nAChRs.

Experimental Protocols: Analysis of Imidacloprid-d4
by QuEChERS and LC-MS/MS
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in various food

and environmental matrices.[5][6][11] This protocol outlines a general procedure for the

extraction and cleanup of a sample for the analysis of Imidacloprid, using Imidacloprid-d4 as

an internal standard.

1. Sample Extraction:

Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

Add a known amount of Imidacloprid-d4 internal standard solution.

Add 10 mL of water (for dry samples) and vortex to mix.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride,

sodium citrate).
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Shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer a 1-6 mL aliquot of the upper acetonitrile layer to a 2 mL or 15 mL d-SPE tube

containing a mixture of primary secondary amine (PSA) sorbent and magnesium sulfate.

C18 sorbent may also be included for samples with high fat content.

Vortex for 30 seconds.

Centrifuge at a high speed for 2-5 minutes.

3. LC-MS/MS Analysis:

Transfer the cleaned extract into an autosampler vial.

Inject an aliquot into the LC-MS/MS system.

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water with a small amount of formic acid or ammonium

formate and acetonitrile or methanol.

Flow Rate: Typically 0.2-0.5 mL/min.

Tandem Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Monitoring: Multiple Reaction Monitoring (MRM) mode is used to monitor specific

precursor-to-product ion transitions for both Imidacloprid and Imidacloprid-d4.
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Caption: General workflow for QuEChERS-based sample preparation.

Conclusion
Imidacloprid-d4 serves as an indispensable tool for the accurate quantification of Imidacloprid

in complex sample matrices. Its identical chemical behavior to the parent compound, coupled
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with its distinct mass, allows for reliable correction of matrix effects and variations in instrument

response during analysis. The provided technical information and experimental protocol offer a

comprehensive resource for researchers and professionals engaged in the study and

monitoring of neonicotinoid insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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